(Z)-methyl 3-amino-4-((furan-2-ylmethyl)amino)-4-oxobut-2-enoate

• IUPAC Name: methyl (Z)-3-amino-4-(furan-2-ylmethylamino)-4-oxobut-2-enoate
• InChI: InChI=1S/C10H12N2O4/c1-15-9(13)5-8(11)10(14)12-6-7-3-2-4-16-7/h2-5H,6,11H2,1H3,(H,12,14)/b8-5-
• InChI Key: IJONPCRWEBRFHA-YVMONPNESA-N
• Canonical SMILES: COC(=O)C=C(C(=O)NCC1=CC=CO1)N
• Isomeric SMILES: COC(=O)/C=C(/C(=O)NCC1=CC=CO1)\N
• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol

Description

(Z)-methyl 3-amino-4-((furan-2-ylmethyl)amino)-4-oxobut-2-enoate, also known as MFAO, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Synthesis and Reactivity

• The synthesis of methyl 4-aryl-2,4-dioxobut-2-enoates and their reactions with amines, leading to compounds that can undergo further reactions with ninhydrin to yield spiro[furan-2,2′-indene] derivatives, suggests a pathway for creating complex molecular structures (Gein, Bobrovskaya, & Dmitriev, 2017).
• Modifications on the amino-3,5-dicyanopyridine core to obtain multifaceted adenosine receptor ligands with antineuropathic activity illustrate the potential for therapeutic application of related structures (Betti et al., 2019).

Antimicrobial Activity

• New methyl (2Z)-4-aryl-2-{4-[(4,6-dimethylpyrimidin-2-yl)-sulfamoyl]phenylamino}-4-oxobut-2-enoates and their silver salts were synthesized and evaluated for antimicrobial activity, demonstrating the relevance of such compounds in combating microbial resistance (Gein et al., 2020).

Material Science Applications

• Compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan for insensitive energetic materials showcase the use of structurally related compounds in the development of new materials with applications in the defense industry (Yu et al., 2017).

Synthetic Methodologies

• The one-pot synthesis of hetarylaminomethylidene derivatives of furan-2(3H)-ones offers a novel approach to synthesizing a new class of compounds, indicating the versatility of related structures in organic synthesis (Tikhomolova, Grinev, & Yegorova, 2023).
• ZnCl2-catalyzed [4+1] annulation reactions provide a concise route to highly functionalized furans and thiophenes, demonstrating the catalytic potential in creating furan derivatives (He et al., 2020).